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3,6-Diamino-4-(3,4,5-trimethoxyphenyl)thieno[2,3-b]pyridine-2,5-dicarbonitrile 3,6-Diamino-4-(3,4,5-trimethoxyphenyl)thieno[2,3-b]pyridine-2,5-dicarbonitrile
Brand Name: Vulcanchem
CAS No.:
VCID: VC1097865
InChI: InChI=1S/C18H15N5O3S/c1-24-10-4-8(5-11(25-2)16(10)26-3)13-9(6-19)17(22)23-18-14(13)15(21)12(7-20)27-18/h4-5H,21H2,1-3H3,(H2,22,23)
SMILES: COC1=CC(=CC(=C1OC)OC)C2=C(C(=NC3=C2C(=C(S3)C#N)N)N)C#N
Molecular Formula: C18H15N5O3S
Molecular Weight: 381.4 g/mol

3,6-Diamino-4-(3,4,5-trimethoxyphenyl)thieno[2,3-b]pyridine-2,5-dicarbonitrile

CAS No.:

Cat. No.: VC1097865

Molecular Formula: C18H15N5O3S

Molecular Weight: 381.4 g/mol

* For research use only. Not for human or veterinary use.

3,6-Diamino-4-(3,4,5-trimethoxyphenyl)thieno[2,3-b]pyridine-2,5-dicarbonitrile -

Specification

Molecular Formula C18H15N5O3S
Molecular Weight 381.4 g/mol
IUPAC Name 3,6-diamino-4-(3,4,5-trimethoxyphenyl)thieno[2,3-b]pyridine-2,5-dicarbonitrile
Standard InChI InChI=1S/C18H15N5O3S/c1-24-10-4-8(5-11(25-2)16(10)26-3)13-9(6-19)17(22)23-18-14(13)15(21)12(7-20)27-18/h4-5H,21H2,1-3H3,(H2,22,23)
Standard InChI Key CDIYHUAYAZHYPO-UHFFFAOYSA-N
SMILES COC1=CC(=CC(=C1OC)OC)C2=C(C(=NC3=C2C(=C(S3)C#N)N)N)C#N
Canonical SMILES COC1=CC(=CC(=C1OC)OC)C2=C(C(=NC3=C2C(=C(S3)C#N)N)N)C#N

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